Cas no 4254-02-8 (Cyclopentanecarbonitrile)
Cyclopentanecarbonitrile (CAS 4254-02-8) is a nitrile derivative of cyclopentane, characterized by its five-membered ring structure and a cyano functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its rigid cyclic framework enhances stability, while the reactive nitrile group allows for further functionalization, such as hydrolysis to carboxylic acids or reduction to primary amines. Cyclopentanecarbonitrile is valued for its compatibility with a range of reaction conditions, including Grignard additions and nucleophilic substitutions. It is typically handled under inert conditions due to its sensitivity to moisture and strong acids or bases.
Cyclopentanecarbonitrile structure
Product Name:Cyclopentanecarbonitrile
CAS No:4254-02-8
MF:C6H9N
MW:95.1423614025116
MDL:MFCD00013741
CID:84975
PubChem ID:24862658
Update Time:2025-05-28
Cyclopentanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarbonitrile
- Cyclopentyl cyanide
- Cyanocyclopentane
- 1-Cyanocyclopentane
- Cyclopentyl nitrile
- C3167
- EINECS 224-229-2
- cyclopentankohlenitrile
- SVPZJHKVRMRREG-UHFFFAOYSA-N
- Z285131394
- DTXSID70195331
- InChI=1/C6H9N/c7-5-6-3-1-2-4-6/h6H,1-4H
- AKOS000157568
- Cyclopentanenitrile
- K6Y8BG5QK2
- cyclopentane carbonitrile
- F8889-9307
- MFCD00013741
- Cyclopentanecarbonitrile, 98%
- NS00031209
- 4254-02-8
- EN300-49542
- FT-0665276
- DB-070313
- cyclopentanecarbonitrile;
- TIMTEC-BB SBB008886
- Cyanocyclopentane, Cyclopentyl cyanide
- Cyclopentanecarbonitrile,98%
-
- MDL： MFCD00013741
- Inchi： 1S/C6H9N/c7-5-6-3-1-2-4-6/h6H,1-4H2
- InChI Key： SVPZJHKVRMRREG-UHFFFAOYSA-N
- SMILES： N#CC1CCCC1
- BRN： 1098717
Computed Properties
- Exact Mass: 95.07350
- Monoisotopic Mass: 95.073499291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 92
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 23.8
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.912 g/mL at 25 °C(lit.)
- Melting Point: −76 °C (lit.)
- Boiling Point: 168°C(lit.)
- Flash Point: Fahrenheit: 132.8 ° f < br / > Celsius: 56 ° C < br / >
- Refractive Index: n20/D 1.441(lit.)
- Solubility: Miscible with toluene.
- PSA: 23.79000
- LogP: 1.70018
- Solubility: Uncertain
Cyclopentanecarbonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H226,H301,H315,H319,H335
- Warning Statement： P261,P301+P310,P305+P351+P338
- Hazardous Material transportation number：UN 1992 3/PG 3
- WGK Germany：3
- Hazard Category Code： 25-36/37/38
- Safety Instruction： S26-S45
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R20/21/22; R36/37/38
- Packing Group：II
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：III
Cyclopentanecarbonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Cyclopentanecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB115169-5 g |
Cyclopentanecarbonitrile, 98%; . |
4254-02-8 | 98% | 5g |
€43.80 | 2023-02-05 | |
| abcr | AB115169-25 g |
Cyclopentanecarbonitrile, 98%; . |
4254-02-8 | 98% | 25g |
€84.50 | 2023-02-05 | |
| abcr | AB115169-100 g |
Cyclopentanecarbonitrile, 98%; . |
4254-02-8 | 98% | 100g |
€259.80 | 2023-02-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C806247-1g |
Cyclopentanecarbonitrile |
4254-02-8 | 98% | 1g |
￥36.90 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C806247-5g |
Cyclopentanecarbonitrile |
4254-02-8 | 98% | 5g |
￥106.20 | 2022-09-02 | |
| TRC | C962650-50g |
Cyanocyclopentane |
4254-02-8 | 50g |
$ 1360.00 | 2022-06-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C806247-25g |
Cyclopentanecarbonitrile |
4254-02-8 | 98% | 25g |
￥472.50 | 2022-09-02 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 366471-10G |
Cyclopentanecarbonitrile |
4254-02-8 | 10g |
¥3718.94 | 2023-12-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C3167-5ml |
Cyclopentanecarbonitrile |
4254-02-8 | 98.0%(GC) | 5ml |
￥1340.0 | 2022-07-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | DG389-5g |
Cyclopentanecarbonitrile |
4254-02-8 | 98% | 5g |
￥496.0 | 2022-07-28 |
Cyclopentanecarbonitrile Related Literature
-
1. LXXXII.—The formation and reactions of iminocompounds. Part IX. The formation of derivatives of cyclopentane from αδ-dicyano-derivatives of butaneStanley Robert Best,Jocelyn Field Thorpe J. Chem. Soc. Trans. 1909 95 685
-
Subbiah Ramesh,Ramadas Balakumar,John R. Rizzo,Tony Y. Zhang Org. Biomol. Chem. 2019 17 3056
-
3. CCX.—The formation and reactions of imino-compounds. Part XI. The formation of 1-imino-2-cyanocyclopentane from adiponitrileJocelyn Field Thorpe J. Chem. Soc. Trans. 1909 95 1901
-
A. E. Bond,T. Deegan,S. G. P. Plant J. Chem. Soc. 1949 S160
-
Stephen Hellicar Oakeshott,Sydney Glenn Preston Plant J. Chem. Soc. 1927 484
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
- Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
- Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
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